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Compound of Interest

Compound Name: 2-Amino-4-Bromophenol

Cat. No.: B1269491

This technical guide provides a comprehensive overview of 2-Amino-4-Bromophenol, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and chemical synthesis. This document details its chemical identity,
physicochemical properties, and a detailed experimental protocol for its synthesis.

Chemical Structure and Nomenclature

2-Amino-4-Bromophenol is an aromatic organic compound characterized by a phenol ring
substituted with both an amino group (-NH2) and a bromine atom (-Br).[1][2] The International
Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-amino-4-
bromophenol.[3]

The locations of the functional groups on the benzene ring are critical to its chemical reactivity
and properties. The compound is also known by synonyms such as 5-Bromo-2-hydroxyaniline.

[3]

Chemical Structure Representations:

Molecular Formula: CeHsBrNO[2][3][4][5][6]

SMILES: C1=CC(=C(C=C1Br)N)O[3]

InChl: INChl=1S/C6H6BINO/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2[3]

InChlKey: JHRIPENGTGSNPJ-UHFFFAOY SA-NI3]
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Physicochemical and Spectral Data

2-Amino-4-Bromophenol typically appears as a white, yellow, or brown crystalline solid.[1][4]
It is sparingly soluble in water but shows better solubility in organic solvents like ethanol and
ether.[4][5] A summary of its key quantitative properties is presented in the table below.

Property Value Source(s)

Molecular Weight 188.02 g/mol [2][3]

Melting Point 133-140 °C (4116171

N ) 282.8 °C at 760 mmHg

Boiling Point ) [4][5]
(Predicted)

Density ~1.77 g/cm3 (Predicted) [4]

Flash Point 124.9 °C [4][5]

pKa 9.19 + 0.18 (Predicted) [1]
White to gray to brown powder

Appearance [1114]
or crystals

Spectral Information: Spectral data for 2-Amino-4-Bromophenol, including 1H NMR, Mass
Spectrometry (GC-MS), and IR spectra, are available in various databases.[3] For instance,
high-resolution mass spectrometry (HRMS) data has been reported with a calculated m/z for
[M+H]* of 187.9706, and an experimental value of 187.9704.[7]

Experimental Protocol: Synthesis of 2-Amino-4-
Bromophenol

2-Amino-4-Bromophenol is commonly synthesized via the reduction of 4-bromo-2-
nitrophenol.[7] The following protocol details a common laboratory procedure for this
transformation.

Reaction: Hydrogenation of 4-bromo-2-nitrophenol.

Materials:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-amino-4-bromophenol-dic23639.html
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://wap.guidechem.com/dictionary/en/40925-68-6.html
https://www.chemimpex.com/products/28279
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-Bromophenol
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://www.echemi.com/products/pd180628102584-2-amino-4-bromophenol.html
https://www.chemicalbook.com/synthesis/2-amino-4-bromophenol.htm
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://wap.guidechem.com/dictionary/en/40925-68-6.html
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://wap.guidechem.com/dictionary/en/40925-68-6.html
https://www.guidechem.com/encyclopedia/2-amino-4-bromophenol-dic23639.html
https://www.guidechem.com/encyclopedia/2-amino-4-bromophenol-dic23639.html
https://www.chembk.com/en/chem/2-Amino-4-bromo-phenol
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-Bromophenol
https://www.chemicalbook.com/synthesis/2-amino-4-bromophenol.htm
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-amino-4-bromophenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4-bromo-2-nitrophenol (50.7 g, 233 mmol)

Tetrahydrofuran (THF) (500 mL)

5% Rhodium on Carbon (Rh/C) catalyst (5.00 g)

Hydrogen gas (Hz)

Celite
Procedure:

 In a suitable reaction vessel, dissolve 4-bromo-2-nitrophenol (50.7 g, 233 mmol) in THF (500
mL).

 To this solution, add 5% Rh/C catalyst (5.00 g).

 Stir the reaction mixture at room temperature under a hydrogen atmosphere for 11 hours.

e Upon reaction completion, filter the mixture through a pad of Celite to remove the catalyst.
» Concentrate the filtrate under reduced pressure to yield the crude product.

e The resulting product is 2-Amino-4-Bromophenol as a brown solid (43.3 g, 99% vyield).[7]

Characterization of the Product:

Melting Point: 133-135 °C[7]

1H NMR (400 MHz, DMSO-de): & 9.29 (1H, s), 6.72 (1H, d, J = 2.4 Hz), 6.56 (1H, d, J = 8.3
Hz), 6.50 (1H, dd, J = 8.3, 2.4 Hz), 4.91 (2H, br s)[7]

IR (ATR): 3062, 1497, 1444, 1437, 1279 cm~Y[7]

HRMS (ESI): m/z calculated for CeH7BrNO [M+H]* 187.9706; found 187.9704[7]

Another patented method involves the hydrogenation of 2-nitro-4-bromophenol using an Fe-Cr
modified Raney-Ni catalyst in an alcohol solvent at normal pressure.[8]
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Visualized Synthesis Workflow

The following diagram illustrates the synthesis pathway for 2-Amino-4-Bromophenol from its
nitro precursor.

4-Bromo-2-nitrophenol -
>

Hz (gas)
5% Rh/C
THF

Stir at Room Temperature 1. Filter through Celite

11 hours 2. Concentrate 2-Amino-4-bromophenol

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-4-Bromophenol via catalytic hydrogenation.

Applications in Research and Development

2-Amino-4-bromophenol serves as a valuable intermediate in various synthetic applications.
It is utilized in the production of dyes and pigments, where it can act as a coupling agent in the
formation of azo dyes.[1][2] Furthermore, its structure makes it a key building block in the
pharmaceutical industry for synthesizing more complex molecules, including analgesics and
anti-inflammatory agents.[2] For instance, it is a reactant for preparing
(aryl)oxadiazolobenzoxazinones through the Suzuki-Miyaura reaction.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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